Cas no 2229644-47-5 (1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene)

• Product Name: 1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene
• CAS No: 2229644-47-5
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5818382
• PubChem ID: 165667156
• Update Time: 2025-06-08

1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene
• EN300-1760917
• 2229644-47-5

• Inchi： 1S/C10H10FNO3/c1-7-5-10(15-2)8(6-9(7)11)3-4-12(13)14/h3-6H,1-2H3/b4-3+
• InChI Key： QIAQQUQHVIGCHX-ONEGZZNKSA-N
• SMILES： FC1=CC(/C=C/[N+](=O)[O-])=C(C=C1C)OC

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene

Comprehensive Analysis of 1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene (CAS No. 2229644-47-5)

1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene (CAS No. 2229644-47-5) is a fluorinated aromatic compound with a unique structural framework, combining methoxy, methyl, and nitroethenyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its electron-withdrawing nitro group and electron-donating methoxy group create a polarized system, making it valuable for studying charge-transfer interactions in material science applications.

Recent trends in green chemistry have highlighted the demand for fluorinated intermediates like 1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene. Researchers are exploring its role in sustainable synthesis methods, such as photocatalysis and flow chemistry, to reduce environmental impact. The compound’s structural versatility aligns with the growing interest in multi-functional aromatic systems, particularly in the development of OLED materials and pharmaceutical scaffolds. Questions like "How does fluorination affect reactivity in nitroethenyl derivatives?" or "What are the applications of methoxy-substituted nitroaromatics?" reflect common queries in academic and industrial forums.

From a synthetic perspective, CAS No. 2229644-47-5 serves as a precursor for heterocyclic compounds, including indoles and quinolines, which are pivotal in drug discovery. Its nitroethenyl moiety offers a reactive handle for nucleophilic additions, while the fluoro substituent enhances metabolic stability—a critical feature in medicinal chemistry. Analytical techniques like HPLC and NMR are routinely employed to characterize this compound, ensuring purity for high-value applications. Discussions on platforms like ResearchGate often focus on its spectroscopic properties and scalable synthesis routes.

In material science, the compound’s conjugated system is investigated for nonlinear optical (NLO) properties, a hotspot for advanced photonic devices. The integration of 1-fluoro-4-methoxy-2-methyl-5-(2-nitroethenyl)benzene into polymeric matrices has shown promise in enhancing thermal stability and optical clarity. SEO-optimized searches frequently include terms like "nitroethenyl benzene derivatives applications" or "fluoro-methoxy aromatic synthesis," underscoring its interdisciplinary relevance.

Regulatory and safety assessments emphasize proper handling due to its nitro group, though it remains non-classified as hazardous under standard protocols. The compound’s stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial users. Future research may explore its catalytic applications or bioconjugation potential, aligning with the rise of precision chemistry trends.